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Compound of Interest

Compound Name: C.I. Acid violet 80

Cat. No.: B1172404 Get Quote

Disclaimer: Information regarding the specific discovery, detailed history, and comprehensive

technical data for C.I. Acid Violet 80 is scarce in publicly accessible records. This document

provides a summary of available information and places it within the broader context of

anthraquinone dyes, a class to which it likely belongs based on limited data. The information

presented herein is intended for researchers, scientists, and drug development professionals.

Introduction
C.I. Acid Violet 80 is a synthetic dye designated with the Colour Index name Acid Violet 80 and

the CAS number 12235-17-5. While specific details of its discovery and developmental history

are not well-documented, its classification as an acid dye suggests its application in the dyeing

of protein fibers such as wool and silk, as well as synthetic polyamides. The "Acid" designation

indicates the presence of acidic functional groups, typically sulfonic acid groups, which confer

water solubility and enable ionic bonding with the amino groups in proteinaceous substrates.

Limited information hints at C.I. Acid Violet 80 being an anthraquinone dye. Anthraquinone

dyes form a significant class of colorants known for their structural diversity, vibrant colors, and

good fastness properties. The history of anthraquinone dyes dates back to the synthesis of

alizarin in 1868 by Carl Graebe and Carl Theodore Liebermann, a pivotal moment that marked

the beginning of the synthetic dye industry's expansion beyond azo dyes.
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Comprehensive quantitative data for C.I. Acid Violet 80 is not readily available in the public

domain. The following table summarizes the known identifying information.

Property Value Source

Colour Index Name C.I. Acid Violet 80 -

CAS Number 12235-17-5 [1][2][3][4]

Synthesis and Chemical Structure
The exact chemical structure and a validated synthesis protocol for C.I. Acid Violet 80 are not

publicly documented. However, a reference in "Ashford's Dictionary of Industrial Chemicals"

suggests a potential synthetic route involving 1-bromo-4-methylaminoanthraquinone and acetic

anhydride.[5] This indicates that C.I. Acid Violet 80 is likely an anthraquinone derivative.

General Synthesis of Anthraquinone Acid Dyes
The synthesis of substituted anthraquinone acid dyes often involves the nucleophilic

substitution of a halogen on the anthraquinone core, followed by sulfonation to impart water

solubility. A generalized workflow for the synthesis of a hypothetical anthraquinone acid violet

dye based on this principle is outlined below.

Experimental Protocol: Generalized Synthesis of an Anthraquinone Acid Dye

This protocol is a general representation and has not been specifically validated for C.I. Acid
Violet 80.

Condensation Reaction: A mixture of a halogenated anthraquinone derivative (e.g., 1-bromo-

4-methylaminoanthraquinone), an aromatic amine, a copper catalyst (e.g., copper(I)

chloride), and a base (e.g., potassium carbonate) in a high-boiling point solvent (e.g.,

nitrobenzene or N,N-dimethylformamide) is heated at a temperature typically ranging from

150 to 200 °C for several hours. The progress of the reaction is monitored by thin-layer

chromatography.

Isolation of the Chromophore: After the reaction is complete, the mixture is cooled, and the

product is precipitated by the addition of a non-polar solvent or by steam distillation to
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remove the solvent. The crude product is then filtered, washed with water and a suitable

organic solvent to remove unreacted starting materials and byproducts.

Sulfonation: The isolated chromophore is then sulfonated to introduce water-soluble sulfonic

acid groups. This is typically achieved by treating the compound with oleum (fuming sulfuric

acid) at a controlled temperature. The degree of sulfonation can be controlled by adjusting

the reaction time, temperature, and the concentration of sulfur trioxide in the oleum.

Purification and Isolation of the Final Dye: The reaction mixture is carefully poured onto ice to

precipitate the sulfonated dye. The dye is then isolated by filtration and washed with a brine

solution to remove excess acid. Further purification can be achieved by recrystallization from

an appropriate solvent system. The final product is typically obtained as a sodium salt by

neutralization with sodium hydroxide or sodium carbonate.
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Generalized synthesis workflow for an anthraquinone acid dye.
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While there is no specific information on the use of C.I. Acid Violet 80 in research or drug

development, other anthraquinone-based acid dyes have been utilized in various scientific

applications. These applications often leverage the dye's spectroscopic properties or its ability

to bind to specific biomolecules.

Protein Staining: Acid dyes are commonly used to stain proteins in electrophoresis gels.

Histological Stains: Certain acid dyes are employed in histology to stain cellular components.

Photosensitizers: The anthraquinone core can act as a photosensitizer in photochemical

reactions.

It is plausible that C.I. Acid Violet 80, as an anthraquinone acid dye, could be investigated for

similar applications. However, without specific experimental data, its suitability for any particular

application remains speculative.

Conclusion
C.I. Acid Violet 80 is a sparsely documented dye, with its primary identifier being its CAS

number. The limited available information suggests it is an anthraquinone-based acid dye. This

preliminary bulletin places C.I. Acid Violet 80 within the historical and chemical context of

anthraquinone dyes and provides a generalized synthetic framework. Further research,

including access to historical industrial archives or supplier technical data sheets, would be

necessary to construct a more comprehensive technical guide. For researchers and

professionals in drug development, the lack of detailed toxicological and pharmacological data

for C.I. Acid Violet 80 necessitates caution and thorough characterization before considering

its use in any biological or pharmaceutical application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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